2-((4-fluorophenyl)thio)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]acetamide
• InChI: InChI=1S/C16H14FN5O2S/c1-21-16(24)22(20-19-21)13-6-4-12(5-7-13)18-15(23)10-25-14-8-2-11(17)3-9-14/h2-9H,10H2,1H3,(H,18,23)
• InChI Key: FSJKCNPILYJELV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C16H14FN5O2S
• Molecular Weight: 359.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C16H14FN5O2S and its molecular weight is 359.38. The purity is usually 95%.
BenchChem offers high-quality 2-((4-fluorophenyl)thio)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-fluorophenyl)thio)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Activity

Compounds structurally related to the given chemical, such as derivatives of acetamides, have been synthesized and evaluated for their anti-inflammatory activity. For instance, novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide demonstrated significant anti-inflammatory effects in assays, suggesting the potential for the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).

Antimicrobial Activity

Similarly, acetamide derivatives containing fluorine atoms and other heterocyclic moieties have been synthesized and tested for their antimicrobial properties. A study reported the synthesis of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives condensed with various phenyl acetamide derivatives, demonstrating notable antimicrobial activities against a broad panel of bacterial and fungal strains. This highlights the role of fluorine atoms and specific structural features in enhancing antimicrobial efficacy (Parikh & Joshi, 2014).

Anticancer Agents

Research into thiazole and tetrazole derivatives has shown potential anticancer activities. For example, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and exhibited selective cytotoxicity against human lung adenocarcinoma cells, demonstrating the promise of these compounds as selective anticancer agents (Evren et al., 2019).